(E)-1-(thiophen-2-yl)-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-thiophen-2-yl-3-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H11F3O2S/c19-18(20,21)13-4-1-3-12(11-13)16-9-7-14(23-16)6-8-15(22)17-5-2-10-24-17/h1-11H/b8-6+
• InChI Key: RUYFKMQDALRWSJ-SOFGYWHQSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C=CC(=O)C3=CC=CS3
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)/C=C/C(=O)C3=CC=CS3
• Molecular Formula: C18H11F3O2S
• Molecular Weight: 348.3 g/mol

Description

(E)-1-(thiophen-2-yl)-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one, also known as TFP, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. TFP is a member of the chalcone family and is known for its anti-inflammatory, anti-cancer, and anti-oxidant properties.

Scientific Research Applications

Highly Regioselective Nucleophilic Carbon-Carbon Bond Formation

Research demonstrates the utility of compounds related to "(E)-1-(thiophen-2-yl)-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one" in highly regioselective nucleophilic carbon-carbon bond formation on furans and thiophenes. This regioselectivity is crucial for the synthesis of complex organic molecules, enabling precise manipulation of molecular structures for various applications, including materials science and pharmaceuticals (Akai et al., 2004).

Synthesis and Characterization of Hydroxy Pyrazolines

Another study involved the transformation of compounds structurally related to the target compound into hydroxy pyrazolines, showcasing its versatility as a precursor in organic synthesis. This process highlights its potential role in the development of new chemical entities with possible biological activities (Parveen et al., 2008).

Photophysical Properties Investigation

The effect of solvent polarity on the photophysical properties of chalcone derivatives, which are structurally similar to the mentioned compound, has been studied. This research is significant for understanding the electronic properties of such compounds, which can be essential for designing optoelectronic devices (Kumari et al., 2017).

Capacitance Properties in Supercapacitors

The compound has also been explored for its potential application in energy storage technologies. A study on the facile electrochemical polymerization of a related compound and its enhanced capacitance properties indicates the suitability of such molecules for supercapacitor applications. This opens up avenues for developing new materials for energy storage solutions (Mo et al., 2015).

Polymer Synthesis and Applications

Research on the synthesis of novel hybrid polymers with thiophenylanilino and furanylanilino backbones points towards the use of such compounds in the creation of advanced materials. These polymers exhibit interesting electrochemical properties, making them potential candidates for use in electronic devices (Baldwin et al., 2008).